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Compound of Interest

Compound Name: VLX600

Cat. No.: B1657323 Get Quote

This guide provides essential safety and logistical information for the proper disposal and

handling of the chemical compound VLX600 in a laboratory setting. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

I. Safety and Handling Precautions
VLX600 is a chemical compound that requires careful handling due to its potential hazards. It is

harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].

A. Personal Protective Equipment (PPE): Before handling VLX600, ensure the following

personal protective equipment is worn:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing to prevent skin contact.

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation.

B. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or aerosols[1].
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An accessible safety shower and eye wash station should be readily available in the

immediate work area[1].

C. General Handling Practices:

Avoid contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke in areas where VLX600 is handled or stored[1].

Wash hands thoroughly after handling the compound[1].

Avoid the formation of dust and aerosols during handling[1].

II. Storage Procedures
Proper storage of VLX600 is essential to maintain its stability and prevent accidental exposure.

Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated area[1].

Temperature: Store the compound as a powder at -20°C or in a solvent at -80°C[1].

Incompatible Materials: Store away from strong acids/alkalis and strong oxidizing/reducing

agents[1].

Avoid: Keep away from direct sunlight and sources of ignition[1].

III. VLX600 Properties
The following table summarizes the known physical and chemical properties of VLX600.
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Property Value

Molecular Formula C17H15N7

Molecular Weight 317.35

Appearance Solid

Solubility No data available

Odor No data available

Melting/Freezing Point No data available

Boiling Point/Range No data available

Flash Point No data available

Source: DC Chemicals Safety Data Sheet[1]

IV. Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately.

A. Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading and keep it away from drains, water courses,

or the soil[1].

Clean-up: Carefully collect the spilled material. For final clean-up, use an appropriate method

to avoid dust generation.

Disposal: Place all contaminated materials into a sealed container for disposal as hazardous

waste.

B. First Aid Measures:
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If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth with water[1].

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Continue to rinse

for at least 15 minutes. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Seek medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If not breathing, provide artificial

respiration. Seek medical attention.

V. Disposal Procedures
Proper disposal of VLX600 and its containers is crucial to prevent environmental

contamination.

Step 1: Waste Identification and Segregation

All waste containing VLX600, including unused product, contaminated lab supplies (e.g.,

pipette tips, gloves), and spill clean-up materials, must be classified as hazardous waste.

Segregate VLX600 waste from other laboratory waste streams.

Step 2: Waste Collection and Storage

Collect all VLX600 waste in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical.

Store the waste container in a secure, well-ventilated area, away from incompatible

materials.

Step 3: Final Disposal

Dispose of the contents and the container at an approved waste disposal plant[1].

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of VLX600 down the drain or in the regular trash.
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VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of VLX600.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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